Cas no 123420-09-7 (2-Amino-6-bromo-4-quinolinol)

• Product Name: 2-Amino-6-bromo-4-quinolinol
• CAS No: 123420-09-7
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• MDL: MFCD08234781
• CID: 104139
• PubChem ID: 14319846
• Update Time: 2025-04-18

2-Amino-6-bromo-4-quinolinol Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinolinone,2-amino-6-bromo-
• 2-amino-6-bromo-1H-quinolin-4-one
• 2-Amino-6-bromo-4-quinolinol
• 2-AMINO-6-BROMOQUINOLIN-4-OL
• aminobromoquinolinol
• SCHEMBL5505645
• ZB0061
• 2-amino-6-bromo-quinolin-4-ol
• CS-0457416
• FT-0680850
• AKOS005071823
• MFCD08234781
• YEA42009
• 123420-09-7
• BC-0204
• JJQHHMLZACZWEK-UHFFFAOYSA-N
• 2-Amino-6-bromoquinolin-4(1H)-one
• SB68736
• DTXSID50558869
• BB 0262002
• 4(1H)-Quinolinone, 2-amino-6-bromo-

• MDL： MFCD08234781
• Inchi： 1S/C9H7BrN2O/c10-5-1-2-7-6(3-5)8(13)4-9(11)12-7/h1-4H,(H3,11,12,13)
• InChI Key： JJQHHMLZACZWEK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C=C(N)N2)=O

Computed Properties

• Exact Mass: 237.97400
• Monoisotopic Mass: 237.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Melting Point: >300°
• PSA: 59.14000
• LogP: 2.86630

2-Amino-6-bromo-4-quinolinol Security Information

• HazardClass：IRRITANT